Cas no 887115-53-9 (1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine)

1-(Benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a pyrrolopyridine core functionalized with an iodine atom at the 3-position and a benzenesulfonyl group at the 1-position. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine serves as a reactive handle. The benzenesulfonyl moiety enhances stability and can influence reactivity in subsequent transformations. Its well-defined reactivity profile and compatibility with various catalytic systems make it valuable for constructing complex molecular architectures in pharmaceutical and materials science research. The compound is typically handled under inert conditions due to its sensitivity to light and moisture.
1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine structure
887115-53-9 structure
Product Name:1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine
CAS No:887115-53-9
MF:C13H9IN2O2S
MW:384.192233800888
MDL:MFCD08741527
CID:712948
PubChem ID:24229228
Update Time:2025-10-29

1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
    • 3-Iodo-1-phenylsulfonyl-7-azaindole
    • 1-(BENZENESULFONYL)-3-IODO-1H-PYRROLO[2,3-B]PYRIDINE
    • 1-(benzenesulfonyl)-3-iodopyrrolo[2,3-b]pyridine
    • 1-Benzenesulfonyl-3-iodo-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-1-(phenylsulfonyl)-
    • N-Phenylsulfonyl-3-Iodo-7-azaindole
    • C13H9IN2O2S
    • SCHEMBL1267767
    • DTXSID50640117
    • 1-Benzenesulfonyl-3-iodo-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
    • AKOS015840596
    • 887115-53-9
    • ZYGPVHZEYCZWNX-UHFFFAOYSA-N
    • EN300-226194
    • AS-31290
    • AB48802
    • 1-Benzene-sulfonyl-3-iodo-1H-pyrrolo[2,3-b]pyridine
    • MFCD08741527
    • 1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine
    • MDL： MFCD08741527
    • Inchi： 1S/C13H9IN2O2S/c14-12-9-16(13-11(12)7-4-8-15-13)19(17,18)10-5-2-1-3-6-10/h1-9H
    • InChI Key： ZYGPVHZEYCZWNX-UHFFFAOYSA-N
    • SMILES： IC1=CN(C2C1=CC=CN=2)S(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 383.94300
  • Monoisotopic Mass: 383.94295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 60.3Ų

Experimental Properties

  • Density: 1.83
  • Boiling Point: 529.9°C at 760 mmHg
  • Flash Point: 274.3°C
  • Refractive Index: 1.735
  • PSA: 60.34000
  • LogP: 3.95870
  • Sensitiveness: Light Sensitive

1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine Production Method

1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine Suppliers

Amadis Chemical Company Limited
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(CAS:887115-53-9)1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine
Order Number:A1093162
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:09
Price ($):448.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:887115-53-9)1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine
A1093162
Purity:99%
Quantity:1g
Price ($):448.0
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